Cas no 105879-63-8 ((2S)-2-(4-chlorophenyl)propanoic acid)

• Product Name: (2S)-2-(4-chlorophenyl)propanoic acid
• CAS No: 105879-63-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 2873902
• Update Time: 2023-08-09

(2S)-2-(4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2-(4'-chlorophenyl)propanoic acid
• (2S)-2-(4-Chlorophenyl)propanoic acid
• (S)-2-(4-chlorophenyl)propanoic acid
• (+)-p-Chlorohydratropic acid
• (2S)-2-(4-chlorophenyl)propanoic acid

• Inchi： 1S/C9H9ClO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： YOZILQVNIWNPFP-LURJTMIESA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3